- Preparation of heteroaryl derivatives for use in the treatment of JAK-mediated disease, World Intellectual Property Organization, , ,
Cas no 918538-04-2 (1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione)
918538-04-2 structure
Product Name:1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
CAS No:918538-04-2
MF:C6H5N3O2
MW:151.122800588608
MDL:MFCD11053713
CID:773313
PubChem ID:15604988
Update Time:2024-10-26
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione
- Pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
- 1H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
- 1H,2H,3H,4H-PYRROLO[2,1-F][1,2,4]TRIAZINE-2,4-DIONE
- PubChem23111
- AQTRWCPNROUMPO-UHFFFAOYSA-N
- BCP08988
- 5514AC
- FCH887972
- PB13333
- ST2407556
- AX8149948
- AB0070113
- Pyrrolo[2,1-f ][1,2,4]tria
- CS-0000093
- CHEMBL4544520
- 1H,3H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
- J-524168
- MFCD11053713
- AKOS006306616
- 918538-04-2
- J-524165
- SCHEMBL1269078
- EN300-6750779
- DS-11501
- SY031561
- Pyrrolo[2,1-f ][1,2,4]triazine-2,4(1H,3H)-dione
- DTXSID50575571
- 1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione
-
- MDL: MFCD11053713
- Inchi: 1S/C6H5N3O2/c10-5-4-2-1-3-9(4)8-6(11)7-5/h1-3H,(H2,7,8,10,11)
- InChI Key: AQTRWCPNROUMPO-UHFFFAOYSA-N
- SMILES: O=C1NN2C(=CC=C2)C(=O)N1
Computed Properties
- Exact Mass: 151.03800
- Monoisotopic Mass: 151.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1
- XLogP3: 0
Experimental Properties
- Color/Form: Yellow to Brown Solid
- Density: 1.74±0.1 g/cm3 (20 ºC 760 Torr)
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- Refractive Index: 1.793
- PSA: 70.13000
- LogP: -0.68410
- Vapor Pressure: No data available
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P280;P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Sealed in dry,Room Temperature
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM103712-250mg |
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
918538-04-2 | 95%+ | 250mg |
$103 | 2021-08-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KK902-200mg |
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
918538-04-2 | 97% | 200mg |
322.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-KK902-50mg |
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione |
918538-04-2 | 97% | 50mg |
128.0CNY | 2021-07-12 | |
| TRC | P998753-50mg |
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione |
918538-04-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P998753-100mg |
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione |
918538-04-2 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P998753-500mg |
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione |
918538-04-2 | 500mg |
$ 160.00 | 2022-06-03 | ||
| Apollo Scientific | OR903929-250mg |
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione |
918538-04-2 | 95% | 250mg |
£125.00 | 2025-02-20 | |
| Apollo Scientific | OR903929-1g |
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione |
918538-04-2 | 95% | 1g |
£260.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P80990-1g |
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione |
918538-04-2 | 1g |
¥896.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P80990-250mg |
Pyrrolo[2,1-f][1,2,4]triazine-2,4(1H,3H)-dione |
918538-04-2 | 250mg |
¥356.0 | 2021-09-04 |
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ; 1 h, reflux; 17 h, 155 °C; 155 °C → rt
1.2 Solvents: Methanol ; 2 h, -15 °C
1.2 Solvents: Methanol ; 2 h, -15 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 3 h, reflux
Reference
- Preparation of 2-(arylamino)pyrrolo[1,2-f][1,2,4]triazine compounds as HIV reverse transcriptase inhibitors for the treatment of HIV infection, China, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ; 25 °C; 2 h, reflux; cooled; 12 h, 160 °C
Reference
- Mechanistic target of rapamycin signaling pathway inhibitors, therapeutic applications, and preparation, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; reflux
Reference
- Pyrrolo-[2,1-f] [1,2,4] triazine nuclear parent compound useful in treatment of arthritis or leukemia and its preparation, China, , ,
Production Method 5
Reaction Conditions
Reference
- Intermediate useful in preparing certain pyrrolotriazine compounds and a process for making the intermediate, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ; 1 h, rt → reflux; reflux → 155 °C; 17 h, 155 °C
Reference
- Preparation of heteroaryl compounds for treatment of JAK kinase mediated diseases, China, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ; rt; 1 h, reflux; 17 h, 155 °C; 155 °C → rt
Reference
- Pyrrolotriazines as kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ; rt; 1 h, reflux
Reference
- Preparation of intermediates of pyrrolotriazine derivatives, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Pyridine Solvents: 1,4-Dioxane ; rt; 1 h, reflux; 17 h, 155 °C; 155 °C → rt
Reference
- Preparation of pyrrolotriazine compounds as kinase inhibitors, United States, , ,
Production Method 10
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 2 h, rt → reflux
Reference
- Preparation of heterocyclic compounds as hedgehog signaling path inhibitors, China, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; 2 h, reflux
Reference
- Design, synthesis, and evaluation of pyrrolo[2,1-f][1,2,4]triazine derivatives as novel hedgehog signaling pathway inhibitors, Bioorganic & Medicinal Chemistry, 2014, 22(4), 1429-1440
Production Method 12
Reaction Conditions
1.1 150 °C
Reference
- 2,4-Diaminopyrimidine bicycles for treating cancer, World Intellectual Property Organization, , ,
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Raw materials
- 1-Amino-1H-pyrrole-2-carboxamide
- Urea
- (2-CarbaMoyl-pyrrol-1-yl)-carbaMic acid ethyl ester
- 1H-Pyrrole-2-carboxylic acid, 1-amino-
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Preparation Products
1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
918538-04-2 (1H,2H,3H,4H-pyrrolo[2,1-f][1,2,4]triazine-2,4-dione) Related Products
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